Cas no 1361661-47-3 (2,3,4-Tris(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2,3,4-Tris(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361661-47-3
• MF: C₂₃H₈Cl₉N
• MW: 617.393317222595
• CID: 4967034
• Update Time: 2025-07-02

2,3,4-Tris(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Tris(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C23H8Cl9N/c24-13-3-9(4-14(25)20(13)30)12-1-2-33-23(11-7-17(28)22(32)18(29)8-11)19(12)10-5-15(26)21(31)16(27)6-10/h1-8H
• InChI Key： OSUDITYOPAFFEI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(C2C=C(C(=C(C=2)Cl)Cl)Cl)=NC=CC=1C1C=C(C(=C(C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 616.779448 g/mol
• Monoisotopic Mass: 612.785349 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 12.9
• Molecular Weight: 617.4

Additional information on 2,3,4-Tris(3,4,5-trichlorophenyl)pyridine

Research Briefing on 2,3,4-Tris(3,4,5-trichlorophenyl)pyridine (CAS: 1361661-47-3): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2,3,4-Tris(3,4,5-trichlorophenyl)pyridine (CAS: 1361661-47-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanistic insights, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 2,3,4-Tris(3,4,5-trichlorophenyl)pyridine as a promising scaffold for the development of novel small-molecule inhibitors. Its polyhalogenated aromatic structure confers high binding affinity to specific biological targets, particularly in the context of protein-protein interaction modulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in disrupting the interaction between oncogenic proteins, suggesting potential applications in cancer therapy.

From a synthetic chemistry perspective, advancements in the preparation of 2,3,4-Tris(3,4,5-trichlorophenyl)pyridine have been achieved through optimized palladium-catalyzed cross-coupling reactions. These improvements have enhanced the yield and purity of the compound, facilitating its broader use in biological assays. Notably, the compound's stability under physiological conditions makes it particularly suitable for in vivo studies.

In pharmacological evaluations, 2,3,4-Tris(3,4,5-trichlorophenyl)pyridine has shown selective activity against several kinase targets, with IC50 values in the low micromolar range. Its unique binding mode, characterized by X-ray crystallography, reveals interactions with key hydrophobic pockets in target proteins. This structural insight has informed the design of second-generation derivatives with improved pharmacokinetic properties.

Emerging applications extend beyond oncology, with recent investigations exploring its utility in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and modulate neuroinflammatory pathways positions it as a potential candidate for Alzheimer's disease therapeutics. However, challenges remain in optimizing its selectivity profile to minimize off-target effects.

Future research directions include the development of prodrug formulations to enhance bioavailability and the exploration of combination therapies with existing chemotherapeutic agents. The compound's versatility as a chemical probe continues to make it valuable for target validation studies across multiple disease areas.

In conclusion, 2,3,4-Tris(3,4,5-trichlorophenyl)pyridine represents a compelling case study in structure-based drug design. Its recent progress underscores the importance of polyhalogenated aromatic systems in medicinal chemistry and highlights ongoing opportunities for innovation in this chemical space.